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Compound of Interest

Compound Name: Gold;potassium

CAS No.: 51434-62-9

Cat. No.: B14652333

Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in managing the

interference of copper ions during the gold cyanidation process.

Troubleshooting Guide
This section addresses specific issues that may arise during your experiments due to the

presence of copper.

Issue: Excessively High Cyanide Consumption

Symptoms:

Rapid depletion of free cyanide in the leach solution.

Higher than expected cyanide addition rates are required to maintain the target

concentration.

Economic viability of the process is compromised due to high reagent costs.[1][2]
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Possible Causes and Solutions:
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Cause Explanation Recommended Actions

High Concentration of

Cyanide-Soluble Copper

Minerals

Many copper minerals, such as

azurite, malachite, chalcocite,

and cuprite, are highly soluble

in cyanide solutions.[2][3]

These minerals react with

cyanide to form stable copper-

cyanide complexes,

consuming a significant

amount of the lixiviant intended

for gold dissolution.[1][4][5] For

every 1% of reactive copper

present, cyanide consumption

can be as high as 30 kg/t of

ore.[4]

1. Ore Characterization:

Conduct thorough

mineralogical analysis to

identify the types and

concentrations of copper

minerals present. The solubility

of copper minerals in cyanide

varies significantly.[3][6] 2. Pre-

treatment: If economically

feasible, implement a pre-

treatment step to remove

copper minerals before

cyanidation. Options include

flotation to separate copper

sulfides or acid leaching to

dissolve oxide copper

minerals.[1][7] 3. Process

Optimization: Adjust leaching

parameters. Maintaining a

lower pH (around 9-10.5) can

sometimes suppress the

dissolution of certain copper

minerals more than gold.[4]

However, ensure the pH

remains high enough to

prevent the formation of toxic

hydrogen cyanide gas.

Formation of Various Copper-

Cyanide Complexes

Copper forms a series of

cyanide complexes (e.g.,

Cu(CN)₂⁻, Cu(CN)₃²⁻, and

Cu(CN)₄³⁻).[8] The formation

of these complexes locks up

cyanide, making it unavailable

for gold leaching.[3]

1. Ammoniacal Cyanidation:

Introduce ammonia to the

leaching system. Ammonia

forms stable complexes with

copper, reducing the formation

of copper-cyanide complexes

and thereby lowering cyanide

consumption.[4][9] 2. SART
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Process: For larger-scale

operations, consider

implementing the Sulfidization,

Acidification, Recycling, and

Thickening (SART) process on

the barren leach solution. This

process recovers copper as a

marketable copper sulfide

product and regenerates

cyanide for recycling.

Issue: Low Gold Recovery

Symptoms:

Gold extraction is significantly lower than expected based on ore grade and initial test work.

Leaching kinetics are slow, and the desired gold recovery is not achieved within the

expected timeframe.

Possible Causes and Solutions:
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Cause Explanation Recommended Actions

Gold Surface Passivation

Copper ions in the cyanide

solution can precipitate onto

the surface of gold particles,

forming a passivating layer.[10]

This layer acts as a barrier,

preventing the cyanide solution

from reaching and dissolving

the gold.[11][12] The Cu(CN)₂⁻

complex in particular has been

identified as a passivating

agent.[11][12]

1. Increase Free Cyanide

Concentration: Maintaining a

higher free cyanide

concentration can help to

redissolve the passivating

copper-cyanide layers and

keep copper in more soluble

complex forms like Cu(CN)₃²⁻

and Cu(CN)₄³⁻, which are less

likely to passivate gold.[3] A

weight ratio of sodium cyanide

to copper of over 4:1 is often

recommended.[8] 2. Ammonia

Addition: The use of ammonia

can help to prevent the

formation of the passivating

copper-cyanide species by

complexing with the copper

ions.[4]

Competition for Cyanide

With high concentrations of

soluble copper, the cyanide is

preferentially consumed in

forming copper-cyanide

complexes, leaving insufficient

free cyanide to effectively

leach the gold.[1][13]

1. Staged Cyanide Addition:

Instead of adding all the

cyanide at the beginning of the

leach, add it in stages. This

can help maintain a more

consistent free cyanide

concentration throughout the

process.[7] 2. Pre-treatment to

Remove Copper: As with high

cyanide consumption,

removing the interfering

copper minerals prior to

cyanidation is a highly effective

strategy.[1][7]
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"Preg-Robbing" by Copper

Minerals

Some copper minerals can

adsorb the dissolved gold-

cyanide complex (Au(CN)₂⁻)

from the solution, a

phenomenon similar to preg-

robbing by carbonaceous

materials. This reduces the

amount of gold that can be

recovered from the pregnant

leach solution.

1. Carbon-in-Leach (CIL) or

Carbon-in-Pulp (CIP): The

simultaneous leaching and

adsorption of gold onto

activated carbon can be

effective. The activated carbon

has a higher affinity for the

gold-cyanide complex than the

preg-robbing copper minerals,

thus capturing the gold before

it can be lost.[13]

Frequently Asked Questions (FAQs)
Q1: What are the main problems caused by copper ions in the gold cyanidation process?

A1: Copper ions cause several significant problems in gold cyanidation:

Increased Cyanide Consumption: Copper minerals react with cyanide, leading to high

consumption of this expensive reagent and increasing operational costs.[1][4][5]

Reduced Gold Recovery: Copper can passivate the surface of gold particles, preventing their

dissolution.[10] It also competes with gold for available cyanide.[1][13]

Downstream Processing Issues: Copper-cyanide complexes can co-adsorb with gold onto

activated carbon, reducing the carbon's loading capacity for gold and complicating the

subsequent elution and electrowinning steps.[3]

Q2: How can I determine if copper is the cause of my leaching problems?

A2: You can perform the following to diagnose copper-related issues:

Ore Mineralogy: Analyze your ore to identify the types and quantities of copper minerals

present.

Solution Analysis: Regularly measure the concentration of copper and free cyanide in your

leach solution. A rapid decrease in free cyanide accompanied by an increase in dissolved
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copper is a strong indicator of copper interference.

Leach Tests: Conduct comparative leach tests on your ore with and without the addition of

agents known to mitigate copper interference, such as ammonia. A significant improvement

in gold recovery and a decrease in cyanide consumption in the presence of these agents

would point to copper being the root cause.

Q3: What is the SART process and when should it be considered?

A3: The SART (Sulfidization, Acidification, Recycling, and Thickening) process is a

hydrometallurgical flowsheet designed to treat barren cyanide solutions containing high

concentrations of copper. In the SART process, the pH of the solution is lowered, and a

sulfidizing agent (like NaHS) is added to precipitate copper as a marketable copper sulfide

(Cu₂S). This releases the cyanide that was complexed with the copper, which can then be

recycled back to the leaching circuit. The SART process should be considered for operations

with high copper content in the ore, where the cost of cyanide consumption is a major

economic driver and the recovery of copper as a byproduct can provide an additional revenue

stream.

Q4: Can I use flotation to remove copper minerals before cyanidation?

A4: Yes, flotation is a common pre-treatment method to remove copper sulfide minerals from

the ore before it enters the cyanidation circuit.[1] This can significantly reduce the amount of

copper that comes into contact with the cyanide solution, thereby lowering cyanide

consumption and improving gold recovery. The effectiveness of flotation will depend on the

mineralogy of your ore and the liberation characteristics of the copper and gold minerals.

Q5: What is ammoniacal cyanidation and how does it work?

A5: Ammoniacal cyanidation involves the addition of ammonia to the cyanide leach solution.

Ammonia forms stable copper ammine complexes (e.g., [Cu(NH₃)₄]²⁺). The formation of these

complexes is thermodynamically favored over the formation of some copper-cyanide

complexes. This has two main benefits:

It reduces the consumption of cyanide by copper.[4]
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It can prevent the formation of copper-cyanide species that passivate the gold surface.[4]

This selective leaching approach can significantly improve gold extraction and reduce

reagent costs in copper-rich gold ores.[9][14]

Quantitative Data Summary
Table 1: Effect of Cyanide-Soluble Copper on Gold Recovery and Cyanide Consumption

Cyanide Soluble
Copper (%)

Gold Recovery (%)
NaCN
Consumption ( kg/t
)

Reference

0.05 95.2 0.8 [6]

0.10 89.7 1.5 [6]

0.15 82.4 2.3 [6]

0.20 75.1 3.5 [6]

0.25 68.3 4.8 [6]

Table 2: Comparison of Direct Cyanidation vs. Ammonia Pre-treatment followed by Cyanidation
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Treatment
Method

Gold
Extraction (%)

Copper
Extraction (%)

NaCN
Consumption (
kg/t )

Reference

Direct

Cyanidation
12.3 - High [15]

Ammonia Pre-

treatment +

Cyanidation

98.2
58.0 (in pre-

treatment)
Reduced by 52% [15]

Direct

Cyanidation

(another study)

43.0 - - [16]

Ammonia Pre-

treatment +

Cyanidation

(another study)

88.0 - Reduced [16]

Experimental Protocols
Protocol 1: Ammonia Pre-treatment for Copper-Rich Gold Ores

Objective: To selectively leach copper from the ore prior to cyanidation to reduce cyanide

consumption and improve gold recovery.

Materials:

Representative ore sample, ground to the desired particle size (e.g., 80% passing 75 µm).

Ammonia solution (NH₃).

pH meter.

Agitation equipment (e.g., bottle roller or stirred tank).

Filtration apparatus.
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Procedure:

Prepare a slurry of the ore with water to a desired solids density (e.g., 40% w/v).

Add ammonia solution to achieve the target concentration (e.g., 0.5-1.0 M NH₃).[15]

Adjust the pH of the slurry to between 9.0 and 10.5 to ensure a high concentration of free

ammonia.

Agitate the slurry at a constant rate for a predetermined time (e.g., 4-8 hours).

After the pre-treatment period, filter the slurry to separate the copper-rich solution from the

solid residue.

Wash the solid residue with water to remove any remaining dissolved copper and ammonia.

The washed solid residue is now ready for standard gold cyanidation.

Protocol 2: Ammoniacal Cyanide Leaching

Objective: To selectively leach gold in the presence of copper by adding ammonia directly to

the cyanidation process.

Materials:

Representative ore sample, ground to the desired particle size.

Sodium cyanide (NaCN) solution.

Ammonia (NH₃) solution.

Lime (CaO) or Sodium Hydroxide (NaOH) for pH control.

Agitation equipment.

Filtration and analytical equipment for gold and copper determination.

Procedure:
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Prepare a slurry of the ore with water to the desired solids density.

Add lime or NaOH to raise the pH to the target level (typically 10.5-11.0).[15]

Add the required amount of sodium cyanide to the slurry (e.g., 1.5 g/L NaCN).[15]

Add the ammonia solution to achieve the desired concentration (e.g., 0.5-1.0 M NH₃).[15]

Commence agitation and continue for the required leaching period (e.g., 24-48 hours).

Monitor and maintain the pH and free cyanide concentration throughout the leach.

At the end of the leach, filter the slurry and analyze the pregnant solution and solid residue

for gold and copper content to determine extraction efficiencies.
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Caption: Interference of copper in the gold cyanidation process.
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Caption: Decision workflow for managing copper in gold cyanidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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